Cas no 1366287-41-3 ((3R)-3-(3-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3R)-3-(3-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 1366287-41-3
• MF: C₁₂H₁₆BrNO₅
• MW: 334.163143157959
• CID: 6400475
• PubChem ID: 103840606
• Update Time: 2025-06-08

(3R)-3-(3-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(3-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• 1366287-41-3
• (3R)-3-(3-bromofuran-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1287795

• Inchi： 1S/C12H16BrNO5/c1-12(2,3)19-11(17)14-8(6-9(15)16)10-7(13)4-5-18-10/h4-5,8H,6H2,1-3H3,(H,14,17)(H,15,16)/t8-/m1/s1
• InChI Key： FOAJAUPXIXAAFU-MRVPVSSYSA-N
• SMILES： BrC1C=COC=1[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.02119g/mol
• Monoisotopic Mass: 333.02119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on (3R)-3-(3-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid

Introduction to (3R)-3-(3-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic Acid (CAS No. 1366287-41-3)

(3R)-3-(3-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1366287-41-3, this compound represents a unique structural motif that combines a bromofuran moiety with an amino acid derivative, making it a valuable intermediate in the synthesis of bioactive molecules.

The molecular structure of this compound features a chiral center at the 3-position, indicated by the (3R) configuration, which is crucial for its biological activity. The presence of a tert-butoxy carbonyl group enhances its stability and reactivity, making it an attractive building block for peptidomimetic and protein-targeting agents. This feature has been extensively explored in recent years for the development of novel therapeutic strategies.

In the realm of drug discovery, the bromofuran moiety is particularly noteworthy due to its ability to participate in various chemical transformations, including cross-coupling reactions that are widely used in medicinal chemistry. The combination of these structural elements allows for the design of molecules with enhanced binding affinity and selectivity towards target proteins. Recent studies have highlighted the potential of such compounds in modulating enzyme activity and receptor interactions, which are critical for treating a variety of diseases.

One of the most compelling aspects of (3R)-3-(3-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid is its versatility in synthetic chemistry. The protected amino group can be selectively deprotected under mild conditions, allowing for further functionalization without compromising the integrity of other functional groups. This property makes it an invaluable reagent in multi-step synthetic routes, where precise control over reaction conditions is essential.

The application of this compound has been particularly prominent in the development of inhibitors targeting kinases and other enzymes involved in cancer metabolism. Kinases are known to play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing molecules that specifically inhibit these enzymes, researchers aim to disrupt aberrant signaling networks and restore normal cellular function. The structural features of (3R)-3-(3-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid make it an excellent candidate for such applications.

Recent advances in computational chemistry have further enhanced the utility of this compound by enabling high-throughput virtual screening of potential drug candidates. By leveraging molecular docking algorithms, researchers can predict the binding modes of this compound with various biological targets, thereby accelerating the drug discovery process. The ability to rapidly evaluate multiple derivatives has significantly reduced the time and cost associated with developing new therapeutics.

The synthesis of (3R)-3-(3-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid involves a series of well-established organic reactions, including condensation, protection-deprotection strategies, and bromination. Each step must be carefully optimized to ensure high yields and purity, which are critical for pharmaceutical applications. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry allows for rigorous characterization of the compound at each stage of synthesis.

In conclusion, (3R)-3-(3-bromofuran-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic versatility make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.